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Compound of Interest

Compound Name:
3-Ethoxy-2,2-

dimethylcyclobutanone

Cat. No.: B1360945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of the

chemical compound 3-Ethoxy-2,2-dimethylcyclobutanone.

Compound Identification
Systematic Name: 3-Ethoxy-2,2-dimethylcyclobutanone

CAS Number: 2292-84-4[1][2]

Molecular Formula: C₈H₁₄O₂[1]

The molecular formula is the cornerstone for calculating the molecular weight. It indicates that a

single molecule of the compound contains 8 carbon atoms, 14 hydrogen atoms, and 2 oxygen

atoms.

Theoretical Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of each constituent atom in

the molecular formula. The standard atomic weights provided by the International Union of

Pure and Applied Chemistry (IUPAC) are used for this calculation.[3]
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Element Symbol
Quantity (in
molecule)

Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 8 12.011[4][5][6] 96.088

Hydrogen H 14 1.008[7][8] 14.112

Oxygen O 2 15.999[9][10][11] 31.998

Total 142.198

Based on this calculation, the molecular weight of 3-Ethoxy-2,2-dimethylcyclobutanone is

142.20 g/mol (rounded to two decimal places).[1][2]

Experimental Protocols
Objective: To calculate the theoretical molecular weight of 3-Ethoxy-2,2-
dimethylcyclobutanone from its molecular formula using standard atomic weights.

Methodology:

Identify the Molecular Formula: Determine the precise number of atoms of each element

from the chemical structure. For 3-Ethoxy-2,2-dimethylcyclobutanone, the formula is

C₈H₁₄O₂.[1]

Obtain Standard Atomic Weights: Reference the most recent IUPAC standard atomic weight

for each element: Carbon (12.011 g/mol ), Hydrogen (1.008 g/mol ), and Oxygen (15.999

g/mol ).[4][5][6][7][8][9][10][11]

Calculate Subtotals: Multiply the count of each atom by its standard atomic weight.

Carbon: 8 * 12.011 = 96.088 g/mol

Hydrogen: 14 * 1.008 = 14.112 g/mol

Oxygen: 2 * 15.999 = 31.998 g/mol

Summation: Sum the subtotals to arrive at the final molecular weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.ciaaw.org/atomic-weights.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://byjus.com/chemistry/carbon/
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Oxygen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://www.benchchem.com/product/b1360945?utm_src=pdf-body
https://www.biosynth.com/p/CAA29284/2292-84-4-3-ethoxy-22-dimethylcyclobutanone
https://www.bldpharm.com/products/2292-84-4.html
https://www.benchchem.com/product/b1360945?utm_src=pdf-body
https://www.benchchem.com/product/b1360945?utm_src=pdf-body
https://www.benchchem.com/product/b1360945?utm_src=pdf-body
https://www.biosynth.com/p/CAA29284/2292-84-4-3-ethoxy-22-dimethylcyclobutanone
https://www.ciaaw.org/atomic-weights.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://byjus.com/chemistry/carbon/
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Oxygen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


96.088 + 14.112 + 31.998 = 142.198 g/mol .

Rounding: Report the final value to an appropriate number of significant figures, typically

142.20 g/mol .

Objective: To experimentally verify the molecular weight of a purified sample of 3-Ethoxy-2,2-
dimethylcyclobutanone.

Methodology (Generalized):

Sample Preparation: Dissolve a small quantity of the synthesized and purified compound in a

suitable volatile solvent (e.g., methanol or acetonitrile).

Instrumentation Setup: Calibrate a mass spectrometer (e.g., an Electrospray Ionization Time-

of-Flight, ESI-TOF, instrument) using a known calibration standard.

Sample Infusion: Introduce the sample solution into the ion source of the mass spectrometer.

The ESI source will generate charged molecular ions in the gas phase.

Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Data Interpretation: The primary peak of interest would be the molecular ion peak [M+H]⁺

(for positive ion mode) or [M-H]⁻ (for negative ion mode). The mass of this peak allows for

the direct calculation of the experimental molecular mass, which can be compared to the

theoretical value.

Visualized Workflows
The following diagrams illustrate the logical processes described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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